ent-Copalyl diphosphate
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Overview
Description
5beta,9alpha,10alpha-labda-8(20),13-dien-15-yl diphosphate is a copalyl diphosphate. It is a conjugate acid of a 5beta,9alpha,10alpha-labda-8(20),13-dien-15-yl diphosphate(3-). It is an enantiomer of a 5alpha,9alpha,10beta-labda-8(20),13-dien-15-yl diphosphate.
Scientific Research Applications
Biosynthesis in Medicinal Plants
ent-Copalyl diphosphate (ent-CPP) synthase plays a crucial role in the biosynthesis of andrographolides in Andrographis paniculata, a medicinal plant. This process involves the conversion of geranylgeranyl diphosphate into ent-CPP. The expression of the ent-CPP synthase gene in A. paniculata is consistent with the accumulation of andrographolides in various plant tissues, highlighting its pharmaceutical significance (Shen et al., 2015).
Fungal Gibberellin Biosynthesis
In fungi, ent-kaurene, a product of ent-CPP, is a critical intermediate in gibberellin biosynthesis. The conversion of geranylgeranyl diphosphate to ent-kaurene in fungi involves a bifunctional diterpene cyclase, indicating a unique enzymatic capability distinct from plants (Kawaide et al., 1997).
Enzyme Mutation for Tanshinone Biosynthesis
In Arabidopsis thaliana, mutations in this compound synthase were investigated for potential improvements in biological functions. This research is significant for metabolic engineering approaches aimed at enhancing the production of tanshinones, medically valuable diterpene derivatives (Szymczyk et al., 2019).
Role in Rice Phytohormone and Phytoalexin Biosynthesis
Rice (Oryza sativa) uses this compound synthase for both gibberellin (a plant hormone) and defensive phytoalexin biosynthesis. The differential expression of two distinct this compound synthases in rice suggests a specialized regulatory mechanism for these distinct metabolic pathways (Prisic et al., 2004).
Structural Insights and Mechanistic Understanding
The structure of this compound synthase reveals insights into its catalytic mechanism, highlighting the architectural differences compared to related enzymes. This knowledge aids in understanding the diversity of isoprenoid cyclization reactions in plant diterpene cyclases (Köksal et al., 2011).
Tissue-Specific Accumulation in Andrographis paniculata
Investigations into the tissue-specific accumulation of specialized diterpenes in Andrographis paniculata have identified key roles for this compound synthase in this process. This research advances understanding of how this compound synthase contributes to the accumulation of medicinally important diterpenes in specific plant tissues (Misra et al., 2015).
Properties
CAS No. |
21738-30-7 |
---|---|
Molecular Formula |
C20H36O7P2 |
Molecular Weight |
450.4 g/mol |
IUPAC Name |
[(E)-5-[(1R,4aR,8aR)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-2-enyl] phosphono hydrogen phosphate |
InChI |
InChI=1S/C20H36O7P2/c1-15(11-14-26-29(24,25)27-28(21,22)23)7-9-17-16(2)8-10-18-19(3,4)12-6-13-20(17,18)5/h11,17-18H,2,6-10,12-14H2,1,3-5H3,(H,24,25)(H2,21,22,23)/b15-11+/t17-,18-,20+/m1/s1 |
InChI Key |
JCAIWDXKLCEQEO-PGHZQYBFSA-N |
Isomeric SMILES |
C/C(=C\COP(=O)(O)OP(=O)(O)O)/CC[C@@H]1C(=C)CC[C@H]2[C@]1(CCCC2(C)C)C |
SMILES |
CC(=CCOP(=O)(O)OP(=O)(O)O)CCC1C(=C)CCC2C1(CCCC2(C)C)C |
Canonical SMILES |
CC(=CCOP(=O)(O)OP(=O)(O)O)CCC1C(=C)CCC2C1(CCCC2(C)C)C |
Synonyms |
9,10-syn-copalyl diphosphate 9,10-syn-CPP 9betaH-labda-9(17),13-dien-15-ol diphosphate ester copalyl pyrophosphate |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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